Cas no 2640828-73-3 (1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one)

• Product Name: 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one
• CAS No: 2640828-73-3
• MF: C₁₆H₂₂F₃N₃O
• MW: 329.360594272614
• CID: 5315294
• PubChem ID: 154831129
• Update Time: 2025-07-15

1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2640828-73-3
• AKOS040715407
• 1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one
• F6676-4549
• 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one

• Inchi： 1S/C16H22F3N3O/c1-3-6-14(23)22-10-5-7-12(11-22)21(2)15-13(16(17,18)19)8-4-9-20-15/h4,8-9,12H,3,5-7,10-11H2,1-2H3
• InChI Key： COSURKIEKPFZLQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N(C)C1CN(C(CCC)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 329.17149682g/mol
• Monoisotopic Mass: 329.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one

Introduction to 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one and Its Significance in Modern Chemical Research

The compound with the CAS number 2640828-73-3, specifically 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a piperidine ring and a pyridine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine and pyridine derivatives. These structures are favored for their ability to modulate biological pathways effectively. The compound in question, 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one, is no exception. Its unique combination of substituents, such as the methyl group and the trifluoromethyl moiety, contributes to its distinct chemical properties and reactivity. These features are critical in determining its interaction with biological targets, making it a promising candidate for further investigation.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. Its incorporation into the molecular structure of this compound suggests that it may exhibit improved pharmacokinetic profiles compared to related analogs lacking this substituent. This characteristic is particularly relevant in the context of drug design, where optimizing metabolic stability is often a key objective. The methyl group, on the other hand, can influence the electronic properties of the molecule, potentially affecting its binding interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. The structural features of 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one have been subjected to virtual screening using various docking algorithms. These simulations suggest that the compound may interact with enzymes and receptors involved in critical disease pathways. For instance, its ability to bind to certain kinases has been hypothesized based on its structural similarities to known inhibitors in this class.

The piperidine ring is another key feature that contributes to the compound's potential therapeutic value. Piperidine derivatives are widely recognized for their role as pharmacological tools due to their ability to mimic natural amino acid residues in biological systems. This property allows them to interact effectively with protein targets, making them suitable for applications ranging from antiviral to anticancer therapies. The specific arrangement of atoms in 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one may confer unique advantages in terms of selectivity and efficacy.

In addition to its structural attributes, the compound's solubility and stability are important factors to consider in drug development. Preliminary studies have indicated that 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one exhibits reasonable solubility in common organic solvents, which facilitates its use in synthetic protocols and formulation development. Furthermore, its stability under various storage conditions suggests that it may be suitable for long-term investigations without significant degradation.

The synthesis of this compound represents another area of interest within the chemical community. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the necessary carbon-carbon bonds between the piperidine and pyridine moieties.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. High-throughput screening (HTS) techniques are often employed to identify potential leads rapidly. If initial results are promising, further detailed studies are conducted to elucidate mechanisms of action and assess toxicity profiles. These steps are crucial before moving into clinical trials, where safety and efficacy must be demonstrated unequivocally.

The role of computational modeling cannot be overstated in modern drug discovery. Molecular dynamics simulations and quantum mechanical calculations provide insights into how 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)butan-1-one interacts with its targets at an atomic level. These predictions help guide experimental design by highlighting key interactions and potential binding pockets within biological macromolecules. Such integrative approaches have significantly accelerated the pace at which new drugs are brought into development pipelines.

The future prospects for this compound remain exciting as research continues to uncover new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible benefits for patients worldwide. As our understanding of disease mechanisms deepens, compounds like 1-(3-{Methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yibutanaldehyde 73 which target these pathways will play an increasingly important role.